rac-(1S,2S,3R,4R)-3-[(tert-butoxycarbonyl)amino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• IUPAC Name: (1S,2S,3R,4R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• InChI: InChI=1S/C13H19NO4/c1-13(2,3)18-12(17)14-10-8-5-4-7(6-8)9(10)11(15)16/h4-5,7-10H,6H2,1-3H3,(H,14,17)(H,15,16)/t7-,8+,9+,10-/m1/s1
• InChI Key: ZPMJBHUNSHDFPT-XFWSIPNHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1C2CC(C1C(=O)O)C=C2
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1[C@@H]2C[C@H]([C@@H]1C(=O)O)C=C2
• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol

Description

Rac-(1S,2S,3R,4R)-3-[(tert-butoxycarbonyl)amino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a useful research compound. Its molecular formula is C13H19NO4 and its molecular weight is 253.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Biological Activity of Carboxylic Acids

Natural carboxylic acids derived from plants have been recognized for their biological activities, including antioxidant, antimicrobial, and cytotoxic effects. The review by Godlewska-Żyłkiewicz et al. (2020) compares structural differences among selected carboxylic acids and their impact on bioactivity. Rosmarinic acid, a related compound, exhibited the highest antioxidant activity among the studied acids, highlighting the significance of hydroxyl groups and conjugated bonds in enhancing biological activity. The study also notes variations in antimicrobial properties depending on the microbial strain and experimental conditions, indicating the nuanced relationship between structure and bioactivity (Godlewska-Żyłkiewicz et al., 2020).

Rosmarinic Acid: Applications in Food Industry

Marchev et al. (2021) explore rosmarinic acid (RA), a compound structurally related to carboxylic acids, for its biotechnological production and biological properties. RA is recognized for its antioxidant and preservative potentials in the food industry. The review suggests that advancements in RA production and its confirmed health-promoting effects justify its use as a natural food additive, demonstrating the practical applications of structurally related carboxylic acids in enhancing food safety and nutritional value (Marchev et al., 2021).

Therapeutic Potentials: Anti-cancer and Anti-inflammatory Applications

Studies on compounds structurally related to "rac-(1S,2S,3R,4R)-3-[(tert-butoxycarbonyl)amino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid" reveal significant therapeutic potentials. For instance, Raut et al. (2020) synthesized benzofused thiazole derivatives and evaluated their antioxidant and anti-inflammatory activities. The study indicates promising anti-inflammatory and antioxidant properties of these derivatives, suggesting their potential as therapeutic agents (Raut et al., 2020).